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Compound of Interest

Compound Name: 1-(2-Aminoethyl)piperidin-3-ol

Cat. No.: B1275175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols

for 1-(2-Aminoethyl)piperidin-3-ol (CAS No. 847499-95-0). Due to the limited availability of

detailed toxicological data for this specific compound, this guide incorporates safety information

from structurally related piperidine derivatives to ensure a thorough and cautious approach to

its handling.

Chemical Identification and Physical Properties
Identifier Value Source

Chemical Name 1-(2-Aminoethyl)piperidin-3-ol CymitQuimica

CAS Number 847499-95-0 Key Organics[1]

Molecular Formula C₇H₁₆N₂O CymitQuimica

Synonyms

1-(2-Amino-ethyl)-piperidin-3-

ol, 3-Piperidinol, 1-(2-

aminoethyl)-

CymitQuimica

Physical State
Colorless to pale yellow liquid

or solid
CymitQuimica
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GHS Hazard Classification:

While a complete GHS classification for 1-(2-Aminoethyl)piperidin-3-ol is not fully

established, based on available data, it is considered hazardous.[1] A safety data sheet for the

compound indicates the following hazards:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin.[1]

Acute Toxicity, Inhalation (Category 4): H332 - Harmful if inhaled.[1]

Analogous Compound Data (3-Hydroxypiperidine):

Data from the closely related compound, 3-Hydroxypiperidine, suggests the following additional

hazards should be considered:

Skin Corrosion/Irritation (Category 1B): H314 - Causes severe skin burns and eye damage.

[2][3]

Serious Eye Damage/Eye Irritation (Category 1): H318 - Causes serious eye damage.[2][3]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[3]

Signal Word:Danger (based on analogue data)

Hazard Pictograms (Anticipated):

Summary of Potential Health Effects:

Inhalation: Harmful if inhaled. May cause respiratory irritation, characterized by coughing,

choking, or shortness of breath.[1][3]

Skin Contact: Harmful in contact with skin.[1] May cause severe skin burns.[2][3]

Eye Contact: May cause serious eye damage.[2][3]
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Ingestion: Harmful if swallowed.[1] Ingestion of corrosive materials can cause serious injury.

[3]

Exposure Controls and Personal Protection
A comprehensive personal protective equipment (PPE) strategy is mandatory when handling 1-
(2-Aminoethyl)piperidin-3-ol.

Protection Type Recommended Equipment Specifications and Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield

Wear tightly fitting safety

goggles.[4] A face shield

should be used where there is

a potential for splashing.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and protective clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2] Immediately

remove contaminated clothing.

Respiratory Protection
NIOSH/MSHA-approved

respirator

Use a respirator if ventilation is

inadequate or if there is a risk

of inhaling vapors or mists.[2]

[5] Ensure the respirator is

fitted correctly.

Hygiene Measures

Wash hands thoroughly after

handling.[1][6] Do not eat,

drink, or smoke in work areas.

[6]

Safe Handling and Storage
Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[5]
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Keep away from heat, sparks, and open flames. Piperidine derivatives can be flammable.[5]

Use non-sparking tools and explosion-proof equipment where necessary.[5][6]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Storage:

Store in a tightly closed, properly labeled container.[5]

Keep in a cool, dry, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents and acids.[5]

Designate a specific corrosives area for storage.[5]

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If

respiratory irritation or distress occurs, seek

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the victim is

conscious, rinse their mouth with water. Seek

immediate medical attention.[1]
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Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Avoid breathing vapors and ensure

adequate ventilation. Wear appropriate personal protective equipment.[3]

Environmental Precautions: Prevent the substance from entering drains or waterways.[7]

Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for disposal.[7] For larger spills, dike the area to

prevent spreading.[7]

Experimental Protocol: Standard Handling of a
Hazardous Chemical Substance
This protocol outlines the general steps for safely handling a hazardous chemical such as 1-(2-
Aminoethyl)piperidin-3-ol in a laboratory setting.

Preparation and Pre-Handling Check:

Ensure the Safety Data Sheet (SDS) has been reviewed and understood.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary PPE (gloves, goggles, face shield, lab coat).

Prepare a designated waste container for the chemical.

Ensure that an emergency eyewash station and safety shower are accessible.

Chemical Handling:

Perform all manipulations of the chemical within the fume hood.

Carefully open the container, avoiding inhalation of any fumes.

Use appropriate tools (e.g., spatula, pipette) to transfer the chemical.

If the substance is a solid, avoid creating dust.
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Close the container tightly after use.

Post-Handling Procedures:

Decontaminate all equipment that came into contact with the chemical.

Dispose of waste in the designated hazardous waste container.

Clean the work area thoroughly.

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water.
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Caption: Workflow for the safe handling of hazardous chemicals.
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Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a formal risk assessment or the guidance of a qualified safety

professional. Always consult the most current Safety Data Sheet for 1-(2-
Aminoethyl)piperidin-3-ol before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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